Cas no 94316-41-3 (U-Dibenzothiophene)

• Product Name: U-Dibenzothiophene
• CAS No: 94316-41-3
• MF: Ce₃H₂IN₉O₃₃
• MW: 1203.30884504318
• CID: 1000845
• PubChem ID: 11982942
• Update Time: 2024-10-25

U-Dibenzothiophene Chemical and Physical Properties

Names and Identifiers

• TRIS[TRINITRATOCERIUM(IV)] PARAPERIODATE
• cerium(4+),dihydroxy-trioxido-oxo-λ⁷-iodane,nonanitrate
• U - Dibenzothiophene
• U-Dibenzothiophene
• 94316-41-3
• cerium(4+);dihydroxy-trioxido-oxo-lambda7-iodane;nonanitrate
• DTXSID60475139

• Inchi： 1S/3Ce.H2IO6.9NO3/c;;;2-1(3,4,5,6)7;9*2-1(3)4/h;;;2-3H;;;;;;;;;/q3*+4;-3;9*-1
• InChI Key： RCOMOHOCYDRWBN-UHFFFAOYSA-N
• SMILES： [Ce+4].[Ce+4].[Ce+4].[I+]([O-])([O-])([O-])([O-])(O)O.[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-]

Computed Properties

• Exact Mass: 1202.49632g/mol
• Monoisotopic Mass: 1202.49632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 33
• Heavy Atom Count: 46
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 13
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 693
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 90 °C(lit.)

U-Dibenzothiophene Security Information

• Hazardous Material transportation number：UN 1479 5.1/PG 2
• WGK Germany：3
• Hazard Category Code： 8-20/22-36/37/38
• Safety Instruction： 17-26-36
• Hazardous Material Identification：

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide oxoanionic compounds Lanthanide nitrates